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Compound of Interest

Compound Name: 3,4-Dimethylanisole

Cat. No.: B1293948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

3,4-Dimethylanisole (CAS No. 4685-47-6). The information is intended to equip laboratory

personnel with the necessary knowledge to handle this chemical compound safely, minimizing

exposure risks and ensuring a secure research environment.

Compound Identification and Properties
3,4-Dimethylanisole, also known as 4-methoxy-1,2-dimethylbenzene, is a clear, colorless to

pale yellow liquid with a characteristic sweet, floral odor.[1] It is primarily used as a fragrance

ingredient and as a starting reagent or building block in chemical synthesis.[1] While valuable

in research and development, it possesses specific hazards that necessitate strict adherence

to safety protocols.
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Property Value Source(s)

CAS Number 4685-47-6 [2]

Molecular Formula C₉H₁₂O [1][2][3]

Molecular Weight 136.19 g/mol [2]

Appearance Clear, colorless liquid [1]

Boiling Point 200-201 °C

Density 0.974 g/mL at 25 °C

Flash Point 76 °C / 167 °F (closed cup) [4]

Refractive Index n20/D 1.517

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and ether.[1]

[1]

Storage Class 10 - Combustible liquids

Hazard Identification and GHS Classification
3,4-Dimethylanisole is classified as a hazardous substance.[2] Understanding its specific

hazards is critical for risk assessment and the implementation of appropriate safety measures.
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Category Code
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
H302

Harmful if

swallowed.[2]

GHS07

(Exclamation

Mark)

Danger[1][2]

Skin

Corrosion/Irritatio

n

H315
Causes skin

irritation.[2]

GHS05

(Corrosion),

GHS07

(Exclamation

Mark)

Serious Eye

Damage
H318

Causes serious

eye damage.[2]

GHS05

(Corrosion)

STOT - Single

Exposure
H335

May cause

respiratory

irritation.[2]

GHS07

(Exclamation

Mark)

STOT: Specific Target Organ Toxicity

Experimental and Handling Protocols
Adherence to the following protocols is mandatory when handling 3,4-Dimethylanisole to

minimize risk to personnel and the environment.

Ventilation: Always handle 3,4-Dimethylanisole in a well-ventilated area.[1][4] For

procedures with a risk of generating aerosols or vapors, a certified chemical fume hood is

required.

Safety Stations: Ensure that safety showers and eyewash stations are readily accessible and

have been recently tested.

A comprehensive PPE strategy is the final barrier against exposure.

Eye and Face Protection: Chemical splash goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166 are required.[4] A

face shield should be worn in addition to goggles when there is a significant splash hazard.
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Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber). Inspect gloves

for integrity before each use and dispose of them in accordance with laboratory

procedures.[1][4]

Protective Clothing: A lab coat or chemical-resistant apron must be worn.[4] For large-

scale operations, additional protective clothing may be necessary to prevent skin

exposure.

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, or during emergency situations, a NIOSH/MSHA-

approved respirator should be used.[5]

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Do not eat, drink, or smoke in areas where 3,4-Dimethylanisole is handled or stored.[1]

Remove any contaminated clothing immediately and wash it before reuse.[1]

Spill Response:

Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation. Remove all sources of ignition.[4]

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[4]

First Aid Measures:

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If feeling

unwell, call a POISON CENTER or doctor.[1][4]
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If on Skin: Immediately wash the affected area with plenty of water for at least 15 minutes.

[4] If skin irritation occurs, seek medical advice.[1]

If in Eyes: Rinse cautiously and immediately with plenty of water for several minutes,

holding the eyelids open.[4] Remove contact lenses if present and easy to do. Continue

rinsing.[1] Seek immediate medical attention.[4]

If Swallowed: Rinse mouth with water.[1] Call a POISON CENTER or doctor if you feel

unwell.[1]

Storage and Disposal
Store in a cool, dry, and well-ventilated place away from direct sunlight.[1][4]

Keep containers tightly closed when not in use.[1][4]

Store locked up to prevent unauthorized access.[1]

Segregate from incompatible materials, such as strong oxidizing agents.[4]

Keep away from heat, sparks, open flames, and other sources of ignition as the material is

combustible.[4]

Disposal of 3,4-Dimethylanisole and its containers must be conducted through an approved

waste disposal plant.[1][4]

Do not allow the chemical to enter drains or sewer systems.[4]

All waste disposal activities must comply with local, regional, and national hazardous waste

regulations.

Safe Handling Workflow Visualization
The following diagram illustrates the standard workflow for safely managing 3,4-
Dimethylanisole within a laboratory setting, from acquisition to disposal.
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Standard Laboratory Workflow for 3,4-Dimethylanisole

Receipt & Inspection
(Check for damage)

Secure Storage
(Cool, dry, ventilated, locked)

Store Properly

Experiment Preparation
(Review SDS, don PPE)

Retrieve for Use

Chemical Handling
(In certified fume hood)

Proceed with Caution

Decontamination
(Clean glassware, surfaces)

Post-Experiment

Waste Segregation
(Collect in labeled container)

Direct Waste

Generate Waste

Waste Disposal
(Via approved hazardous waste stream)

Final Step
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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